| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 064653-5g |
3,5-Di-tert-butylphenol |
1138-52-9 | 98% | 5g |
￡174.00 | 2022-03-01 | |
| Fluorochem | 064653-25g |
3,5-Di-tert-butylphenol |
1138-52-9 | 98% | 25g |
￡339.00 | 2022-03-01 | |
| Fluorochem | 064653-100g |
3,5-Di-tert-butylphenol |
1138-52-9 | 98% | 100g |
￡1016.00 | 2022-03-01 | |
| Alichem | A019146500-10g |
3,5-Di-tert-butylphenol |
1138-52-9 | 97% | 10g |
$413.03 | 2023-09-04 | |
| Alichem | A019146500-25g |
3,5-Di-tert-butylphenol |
1138-52-9 | 97% | 25g |
$704.55 | 2023-09-04 | |
| Alichem | A019146500-100g |
3,5-Di-tert-butylphenol |
1138-52-9 | 97% | 100g |
$2533.80 | 2023-09-04 | |
| ChemScence | CS-W021820-10g |
3,5-Di-tert-butylphenol |
1138-52-9 | 99.97% | 10g |
$51.0 | 2022-04-28 | |
| ChemScence | CS-W021820-25g |
3,5-Di-tert-butylphenol |
1138-52-9 | 99.97% | 25g |
$103.0 | 2022-04-28 | |
| ChemScence | CS-W021820-100g |
3,5-Di-tert-butylphenol |
1138-52-9 | 99.97% | 100g |
$312.0 | 2022-04-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D832535-5g |
3,5-Di-tert-butylphenol |
1138-52-9 | 98% | 5g |
197.00 | 2021-05-17 |
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3,5-Di-tert-butylphenol, with the chemical identifier CAS No. 1138-52-9, is a prominent compound in the realm of organic chemistry and industrial applications. This aromatic hydrocarbon, characterized by its two bulky tert-butyl groups at the 3rd and 5th positions of the phenol ring, has garnered significant attention due to its versatile properties and wide-ranging utility. As a derivative of phenol, it exhibits notable stability, making it a valuable intermediate in the synthesis of various chemical products.
The structural configuration of 3,5-Di-tert-butylphenol imparts exceptional resistance to oxidation and thermal degradation, which are critical attributes for its use in industrial and pharmaceutical contexts. The presence of electron-donating tert-butyl groups enhances its reactivity in certain chemical pathways while simultaneously stabilizing it against unwanted side reactions. This balance makes it an indispensable component in the formulation of specialty chemicals, including antioxidants, UV stabilizers, and flame retardants.
In recent years, research has delved deeper into the potential applications of 3,5-Di-tert-butylphenol beyond traditional industrial uses. One particularly exciting area is its role as a building block in pharmaceutical synthesis. The compound’s ability to undergo selective functionalization at the ortho positions relative to the hydroxyl group has opened new avenues for drug development. For instance, studies have demonstrated its utility in constructing complex molecular architectures that mimic natural bioactive compounds. This has sparked interest in exploring its derivatives as potential candidates for treating various diseases.
The pharmaceutical industry has been particularly keen on leveraging the unique properties of 3,5-Di-tert-butylphenol to develop novel therapeutic agents. Researchers have found that modifications to its structure can enhance bioavailability and target specificity, key factors in drug design. Additionally, its stability under harsh conditions makes it an attractive candidate for formulations requiring prolonged shelf life and resistance to environmental stressors. These attributes are especially relevant in the development of topical medications and controlled-release systems.
Beyond pharmaceuticals, 3,5-Di-tert-butylphenol has found applications in advanced materials science. Its incorporation into polymer matrices enhances thermal stability and mechanical strength, making it valuable for high-performance plastics used in automotive and aerospace industries. Furthermore, its antioxidant properties contribute to extending the lifespan of materials exposed to oxidative stress, thereby reducing maintenance costs and environmental impact.
Environmental science has also embraced 3,5-Di-tert-butylphenol as a compound with potential benefits in pollution control. Its reactivity allows it to participate in catalytic processes that degrade harmful pollutants into less toxic byproducts. This capability is crucial in developing sustainable chemical processes that minimize environmental footprints while maintaining efficiency.
The synthesis of 3,5-Di-tert-butylphenol typically involves Friedel-Crafts alkylation of phenol using tert-butyl chloride or other suitable alkylating agents under acidic conditions. The reaction is carefully controlled to ensure high selectivity and yield. Advances in catalytic systems have further refined this process, enabling greener and more efficient production methods that align with global sustainability goals.
In conclusion,3,5-Di-tert-butylphenol (CAS No. 1138-52-9) stands as a cornerstone compound with far-reaching implications across multiple scientific disciplines. Its unique structural features and functional versatility make it indispensable in pharmaceuticals, materials science, and environmental applications. As research continues to uncover new possibilities for this compound,3,5-Di-tert-butylphenol is poised to remain at the forefront of innovation-driven chemistry.
